![molecular formula C18H19N3O3S2 B2570576 N-(benzo[d]thiazol-6-yl)-4-(N,N-diethylsulfamoyl)benzamide CAS No. 899988-54-6](/img/structure/B2570576.png)
N-(benzo[d]thiazol-6-yl)-4-(N,N-diethylsulfamoyl)benzamide
Description
N-(benzo[d]thiazol-6-yl)-4-(N,N-diethylsulfamoyl)benzamide, also known as BZML, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BZML is a benzamide derivative that has been synthesized using various methods and has been studied for its biochemical and physiological effects, mechanism of action, and future directions.
Scientific Research Applications
Benzothiazole Derivatives: A Gateway to Diverse Pharmacological Activities
Benzothiazole and its derivatives have been extensively studied due to their wide range of biological and therapeutic activities. These compounds are known for their antimicrobial, analgesic, anti-inflammatory, antitubercular, antiviral, and antioxidant properties. The benzothiazole nucleus, in particular, is a key moiety in many biologically active compounds, underscoring the significance of structural modifications in enhancing pharmacological efficacy. This is evidenced by drugs like Frentizole, Pramipexole, Thioflavin T, and Riluzole, which are based on the benzothiazole skeleton, highlighting the skeleton's potential in drug discovery and development (Sumit, Arvind Kumar, & A. Mishra, 2020).
Benzothiazole-Linked Antioxidant and Anti-inflammatory Agents
Research focused on synthesizing novel benzofused thiazole derivatives for evaluating their antioxidant and anti-inflammatory activities showcases the potential of benzothiazole derivatives in addressing oxidative stress and inflammation. These derivatives have shown distinct anti-inflammatory activity compared to standard references, and they possess potential antioxidant activity against various reactive species. The findings suggest benzothiazole derivatives could serve as templates for developing new anti-inflammatory agents and antioxidants (Dattatraya G. Raut et al., 2020).
Benzothiazole Derivatives in Anticancer Research
The benzothiazole scaffold has emerged as a crucial element in medicinal chemistry, displaying a range of pharmacological activities including antiviral, antimicrobial, antiallergic, antidiabetic, anti-tumor, anti-inflammatory, and anticancer effects. Its incorporation into various compounds has led to enhanced activities, marking benzothiazole as an important moiety in the search for novel anticancer agents. This review emphasizes the importance of structural variations on the C-2 carbon atom and C-6 of benzothiazole derivatives, which are pivotal for their biological activities (M. Bhat & S. L. Belagali, 2020).
properties
IUPAC Name |
N-(1,3-benzothiazol-6-yl)-4-(diethylsulfamoyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S2/c1-3-21(4-2)26(23,24)15-8-5-13(6-9-15)18(22)20-14-7-10-16-17(11-14)25-12-19-16/h5-12H,3-4H2,1-2H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEIORQSTMGYVBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d]thiazol-6-yl)-4-(N,N-diethylsulfamoyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 4-(7-methyl-2-(5-methylisoxazol-3-yl)-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl)benzoate](/img/structure/B2570503.png)
![N-[4-(1H-pyrazol-1-yl)cyclohexyl]-2-[3-(trifluoromethyl)phenyl]acetamide](/img/structure/B2570505.png)
![2-ethoxy-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide](/img/structure/B2570507.png)
![2-[4-[(3-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]pyridine-4-carbonitrile](/img/structure/B2570510.png)
![Ethyl 6-isopropyl-2-(4-((3-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate](/img/structure/B2570513.png)
